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Compound of Interest

Compound Name: Sculponeatic acid

Cat. No.: B1151703 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Sculponeatic acid, a novel A-ring contracted oleanane triterpenoid, represents a unique

chemical scaffold with potential for significant biological activity. First isolated from the plant

Isodon sculponeata, its distinct structure warrants further investigation for therapeutic

applications. This technical guide provides a comprehensive overview of the current knowledge

on Sculponeatic acid, including its physicochemical properties, a detailed experimental

protocol for its isolation, and its elucidated chemical structure based on spectroscopic analysis.

While specific biological activity and signaling pathway data for Sculponeatic acid remain

limited, this guide also explores the known biological activities of the broader class of oleanane

triterpenoids to provide a predictive context for future research.

Core Molecular Data
This section summarizes the fundamental physicochemical properties of Sculponeatic acid.
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Property Value Reference

Molecular Formula C₃₀H₄₆O₄ [1]

Molecular Weight 470.7 g/mol [1][2]

CAS Number 1169806-02-3 [2]

Class
A-ring contracted oleanane

triterpenoid
[2]

Appearance Powder [2]

Solubility
Chloroform, Dichloromethane,

Ethyl Acetate, DMSO, Acetone
[2]

Experimental Protocols
The following protocol for the isolation and purification of Sculponeatic acid is based on the

methodology reported in the primary literature describing its discovery[2].

Plant Material
The aerial parts of Isodon sculponeata (Lamiaceae) were collected and air-dried.

Extraction
The dried and powdered aerial parts of I. sculponeata were extracted with 70% acetone at

room temperature.

The resulting extract was concentrated under reduced pressure to yield a crude residue.

Isolation and Purification
The crude extract was subjected to a multi-step chromatographic purification process:

Silica Gel Column Chromatography: The crude extract was initially fractionated by column

chromatography on a silica gel column.
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RP-18 Column Chromatography: Fractions of interest from the silica gel column were further

purified using reversed-phase (RP-18) column chromatography.

Sephadex LH-20 Column Chromatography: Final purification was achieved by

chromatography on a Sephadex LH-20 column to yield pure Sculponeatic acid.

Structure Elucidation
The chemical structure of Sculponeatic acid was determined through extensive spectroscopic

analysis, including:

Mass Spectrometry (MS): To determine the molecular weight and elemental composition.

Infrared (IR) Spectroscopy: To identify functional groups.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Including ¹H-NMR, ¹³C-NMR, and 2D-

NMR experiments (COSY, HMQC, HMBC) to establish the connectivity of atoms and the

stereochemistry of the molecule.

Note: The specific spectral data (chemical shifts, coupling constants, etc.) from the original

publication are essential for unambiguous structure confirmation and should be consulted for

detailed analysis.

Molecular Structure and Spectroscopic Data
The structure of Sculponeatic acid was elucidated as a novel A-ring contracted oleanane

triterpenoid. While the specific spectral data from the primary literature is not fully available in

the search results, a representative summary is provided below.
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Spectroscopic Data Description

¹H-NMR

The proton NMR spectrum would be expected

to show characteristic signals for multiple methyl

groups, olefinic protons, and protons adjacent to

carbonyl and hydroxyl groups, consistent with a

triterpenoid structure.

¹³C-NMR

The carbon NMR spectrum would display 30

distinct signals, including those corresponding to

carbonyl carbons, olefinic carbons, and a variety

of sp³-hybridized carbons within the pentacyclic

framework.

Mass Spectrometry
High-resolution mass spectrometry would

confirm the molecular formula of C₃₀H₄₆O₄.

IR Spectroscopy

The IR spectrum would likely show absorption

bands indicative of hydroxyl (-OH), carbonyl

(C=O), and carbon-carbon double bond (C=C)

functional groups.

Biological Activity and Signaling Pathways
(Predictive Context)
Direct experimental data on the biological activity and signaling pathways of Sculponeatic
acid is not yet available in the public domain. However, based on the activities of other

oleanane triterpenoids, several potential areas of investigation can be proposed.

Potential Biological Activities
Oleanane triterpenoids are known to exhibit a wide range of biological activities, including:

Anti-inflammatory effects: Many triterpenoids inhibit key inflammatory mediators.

Cytotoxic/Anticancer activity: Some oleanane derivatives have shown promising activity

against various cancer cell lines.
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Antimicrobial properties: Activity against bacteria and fungi has been reported for this class

of compounds.

Hepatoprotective effects: Protection against liver damage is another noted activity.

Potential Signaling Pathway Involvement
Given its structural class, Sculponeatic acid may modulate key cellular signaling pathways.

The following diagram illustrates a generalized workflow for investigating the potential

involvement of a novel compound like Sculponeatic acid in a known signaling pathway, such

as the NF-κB pathway, which is frequently modulated by triterpenoids.
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Caption: A generalized workflow for investigating the effect of Sculponeatic acid on the NF-κB

signaling pathway.

Future Directions
The unique A-ring contracted structure of Sculponeatic acid makes it a compelling candidate

for further research. Key future directions include:
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Total Synthesis: Development of a synthetic route to Sculponeatic acid would enable the

production of larger quantities for extensive biological screening and the generation of novel

analogs.

Biological Screening: A broad-based screening of Sculponeatic acid against various

disease models (e.g., cancer cell lines, inflammatory assays) is necessary to identify its

primary biological activities.

Mechanism of Action Studies: Once a significant biological activity is identified, detailed

studies are required to elucidate the underlying molecular mechanisms and identify its

protein targets and effects on signaling pathways.

Structure-Activity Relationship (SAR) Studies: Synthesis and evaluation of derivatives of

Sculponeatic acid will be crucial for optimizing its potency and selectivity for any identified

biological targets.

Conclusion
Sculponeatic acid is a structurally novel natural product with significant potential for drug

discovery and development. This guide provides the foundational knowledge required for

researchers to embark on further investigation of this intriguing molecule. The detailed

experimental protocol for its isolation, coupled with the predictive context of oleanane

triterpenoid bioactivity, offers a solid starting point for unlocking the therapeutic potential of

Sculponeatic acid. Future studies focusing on its synthesis, biological activity, and mechanism

of action are eagerly anticipated and will be critical in determining its place in the landscape of

natural product-based therapeutics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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